Cas no 92552-31-3 (5-benzyl-2-methylbenzoxazole)

5-benzyl-2-methylbenzoxazole structure
5-benzyl-2-methylbenzoxazole structure
Product Name:5-benzyl-2-methylbenzoxazole
CAS No:92552-31-3
MF:C15H13NO
MW:223.269823789597
CID:883155
PubChem ID:97393
Update Time:2025-04-19

5-benzyl-2-methylbenzoxazole Chemical and Physical Properties

Names and Identifiers

    • 5-benzyl-2-methylbenzoxazole
    • 5-benzyl-2-methyl-1,3-benzoxazole
    • 5-Benzyl-2-methylbenzo[d]oxazole
    • DTXSID10239041
    • SMR001574441
    • NSC120633
    • 92552-31-3
    • NSC-120633
    • NS00039470
    • EINECS 296-361-9
    • MLS002707045
    • CHEMBL1871975
    • NSC 120633
    • Inchi: 1S/C15H13NO/c1-11-16-14-10-13(7-8-15(14)17-11)9-12-5-3-2-4-6-12/h2-8,10H,9H2,1H3
    • InChI Key: QJPSBMDBZCLZKY-UHFFFAOYSA-N
    • SMILES: O1C(C)=NC2=C1C=CC(=C2)CC1C=CC=CC=1

Computed Properties

  • Exact Mass: 223.099714038g/mol
  • Monoisotopic Mass: 223.099714038g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 249
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.1
  • Topological Polar Surface Area: 26Ų
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